Cas no 2228733-64-8 (3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228733-64-8
• MF: C₁₇H₁₇F₂N
• MW: 273.32039141655
• CID: 6284826
• PubChem ID: 165705008
• Update Time: 2025-05-20

3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1944087
• 2228733-64-8

• Inchi： 1S/C17H17F2N/c1-17(20,16(18)19)10-15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9,15-16H,10,20H2,1H3
• InChI Key： GAPOGHCYQHTGLY-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C2C=CC=CC=2C2C=CC=CC1=2)N)F

Computed Properties

• Exact Mass: 273.13290587g/mol
• Monoisotopic Mass: 273.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No: 2228733-64-8)

3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No: 2228733-64-8, represents a fusion of fluorinated and fluorene-based moieties, which are known for their enhanced stability and electronic characteristics. The presence of both difluoro and methylpropan-2-amine substituents introduces additional layers of reactivity and potential utility in synthetic applications.

The molecular structure of 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine can be described as a hybrid entity that combines the aromatic stability of the fluorene ring system with the electron-withdrawing effects of the difluoro group. This combination not only imparts a high degree of rigidity to the molecule but also enhances its solubility in non-polar solvents, making it a valuable candidate for applications in organic electronics and photovoltaic devices. The methylpropan-2-amine moiety further contributes to the compound's versatility by providing a nucleophilic center that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions.

In recent years, there has been a surge in research focused on developing novel materials with enhanced electronic properties. The unique combination of fluorine atoms and fluorene rings in 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine makes it an attractive candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices. Studies have demonstrated that compounds with similar structural motifs exhibit superior charge transport properties and thermal stability, which are critical factors for their performance in these applications.

Moreover, the pharmaceutical industry has shown interest in this compound due to its potential as an intermediate in the synthesis of bioactive molecules. The fluorene ring is a well-known scaffold in medicinal chemistry, often employed in the development of anticancer agents, antimicrobial agents, and other therapeutic compounds. The introduction of fluorine atoms can modify the electronic properties of the molecule, leading to enhanced binding affinity to biological targets. Preliminary computational studies suggest that 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine may serve as a precursor for designing novel pharmacophores with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination have been instrumental in constructing the desired molecular framework with high precision. These methods not only improve yield but also minimize unwanted byproducts, making the synthesis more sustainable and scalable for industrial applications.

The application of computational chemistry has further accelerated the discovery process by allowing researchers to predict the properties of novel compounds before they are synthesized. Molecular modeling studies indicate that 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine exhibits favorable interactions with various biological targets, suggesting its potential as an active ingredient in drug development. Additionally, density functional theory (DFT) calculations have been used to optimize its molecular structure and predict its spectroscopic characteristics, which are essential for experimental validation.

In conclusion, 3-(9H-fluoren-9-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No: 2228733-64-8) is a multifaceted compound with significant potential in both materials science and pharmaceutical chemistry. Its unique structural features make it an ideal candidate for advanced electronic applications, while its biological relevance positions it as a promising intermediate in drug discovery efforts. As research continues to evolve, it is likely that this compound will play an increasingly important role in shaping the future of both industrial and academic chemistry.